Cas no 383128-04-9 (2-[2-(methylsulfanyl)ethyl]piperidine)

• Product Name: 2-[2-(methylsulfanyl)ethyl]piperidine
• CAS No: 383128-04-9
• MF: C₈H₁₇NS
• MW: 159.29
• MDL: MFCD02663557
• CID: 5111200
• PubChem ID: 61683991
• Update Time: 2026-03-03

2-[2-(methylsulfanyl)ethyl]piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-[2-(methylthio)ethyl]-
• 2-[2-(methylsulfanyl)ethyl]piperidine

• MDL： MFCD02663557
• Inchi： 1S/C8H17NS/c1-10-7-5-8-4-2-3-6-9-8/h8-9H,2-7H2,1H3
• InChI Key： CVWNEHUFMJYXMJ-UHFFFAOYSA-N
• SMILES： N1CCCCC1CCSC

Computed Properties

• Exact Mass: 159.108
• Monoisotopic Mass: 159.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-[2-(methylsulfanyl)ethyl]piperidine

Introduction to 2-[2-(methylsulfanyl)ethyl]piperidine (CAS No. 383128-04-9)

2-[2-(methylsulfanyl)ethyl]piperidine (CAS No. 383128-04-9) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug development and molecular research. The methylsulfanyl group attached to the piperidine ring introduces a distinct chemical reactivity, making it a valuable intermediate in synthesizing more complex molecules.

The chemical structure of 2-[2-(methylsulfanyl)ethyl]piperidine consists of a piperidine core substituted with a 2-(methylsulfanyl)ethyl side chain. This configuration imparts specific electronic and steric properties that are highly relevant in medicinal chemistry. The presence of the methylsulfanyl group enhances the compound's solubility in both polar and non-polar solvents, facilitating its use in a wide range of chemical reactions and formulations.

In recent years, 2-[2-(methylsulfanyl)ethyl]piperidine has been explored for its role in developing novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules, suggesting potential applications in treating various diseases. For instance, the compound's ability to interact with biological targets has been investigated in the context of neurodegenerative disorders, where piperidine derivatives have shown promise.

One of the most compelling aspects of 2-[2-(methylsulfanyl)ethyl]piperidine is its versatility as a building block in synthetic chemistry. Researchers have leveraged its reactivity to develop new synthetic pathways, enabling the efficient production of more complex pharmacophores. The compound's stability under various reaction conditions makes it an attractive choice for industrial-scale synthesis, further enhancing its practical utility.

The pharmacological profile of 2-[2-(methylsulfanyl)ethyl]piperidine has been subject to extensive investigation. Studies have demonstrated its potential as an intermediate in the synthesis of drugs targeting central nervous system disorders. The compound's interaction with neurotransmitter receptors has been particularly intriguing, prompting further research into its mechanism of action. These findings underscore the importance of exploring structurally diverse molecules in the quest for novel therapeutics.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 2-[2-(methylsulfanyl)ethyl]piperidine. Molecular modeling techniques have revealed insights into how this compound interacts with biological targets, providing a foundation for rational drug design. By integrating experimental data with computational predictions, researchers can optimize the structure-activity relationships of potential drug candidates.

The synthesis of 2-[2-(methylsulfanyl)ethyl]piperidine involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the preparation of key intermediates, followed by functional group transformations that introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the piperidine ring system, showcasing modern synthetic methodologies.

The industrial relevance of 2-[2-(methylsulfanyl)ethyl]piperidine extends beyond academic research. Pharmaceutical companies are increasingly interested in leveraging this compound for developing new drugs due to its favorable physicochemical properties. Its compatibility with various synthetic protocols and its potential therapeutic applications make it a valuable asset in drug discovery programs.

In conclusion, 2-[2-(< strong>methylsulfanyl strong>)ethyl]< strong>piperidine strong>(CAS No. 383128-04-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity position it as a crucial intermediate in drug development and molecular research. As our understanding of its pharmacological properties continues to grow, so too will its applications in treating human diseases.